Cas no 942678-51-5 (N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 942678-51-5
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 6590116
• Update Time: 2025-07-19

N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• N-(2,5-dimethoxyphenyl)-1-(1,1-dioxothiolan-3-yl)-5-phenylpyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, N-(2,5-dimethoxyphenyl)-5-phenyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C22H23N3O5S/c1-29-17-8-9-21(30-2)18(12-17)23-22(26)19-13-20(15-6-4-3-5-7-15)25(24-19)16-10-11-31(27,28)14-16/h3-9,12-13,16H,10-11,14H2,1-2H3,(H,23,26)
• InChI Key： CVSIIYWVJIWGCJ-UHFFFAOYSA-N
• SMILES： N1(C2CCS(=O)(=O)C2)C(C2=CC=CC=C2)=CC(C(NC2=CC(OC)=CC=C2OC)=O)=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 646.4±55.0 °C(Predicted)
• pka: 10.72±0.70(Predicted)

Additional information on N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide

N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942678-51-5): An Overview

N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942678-51-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, including a thiolane ring and multiple functional groups such as amide, phenyl, and methoxy groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrazole core is a well-known scaffold in medicinal chemistry due to its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the thiolane ring, which is oxidized to a dioxo form (1,1-dioxo), adds further complexity and stability to the molecule. The methoxy groups on the phenyl ring enhance the lipophilicity and solubility of the compound, making it more suitable for in vivo studies.

Recent studies have explored the potential of N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a potential drug candidate. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have been highlighted as important factors contributing to its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, N-(2,5-dimethoxyphenyl)-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942678-51-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.